Cas no 1197193-31-9 (4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde)

4-Fluoro-3-(pyrrolidin-1-yl)benzaldehyde is a fluorinated aromatic aldehyde featuring a pyrrolidine substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both an aldehyde group and a fluorine atom enhances its reactivity, enabling selective modifications such as nucleophilic additions or cross-coupling reactions. The pyrrolidine moiety further contributes to its utility by influencing steric and electronic properties, making it valuable in the design of bioactive molecules. Its well-defined structure and high purity ensure consistent performance in synthetic applications. Suitable for research and industrial use, it is typically handled under standard laboratory conditions.
4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde structure
1197193-31-9 structure
Product Name:4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde
CAS No:1197193-31-9
MF:C11H12FNO
MW:193.217486381531
MDL:MFCD13191603
CID:1056215
PubChem ID:54579847
Update Time:2025-08-04

4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-3-(pyrrolidin-1-yl)benzaldehyde
    • 4-Fluoro-3-pyrrolidinobenzaldehyde
    • 4-fluoro-3-(1-pyrrolidinyl)Benzaldehyde
    • 4-fluoro-3-pyrrolidin-1-ylbenzaldehyde
    • 6169AJ
    • TRA0048499
    • FCH1138814
    • SY006898
    • AX8173859
    • AB0064162
    • AB1000829
    • Benzaldehyde, 4-fluoro-3-(1-pyrrolidinyl)-
    • CS-0313732
    • DTXSID40712332
    • 1197193-31-9
    • AS-31669
    • AKOS015950554
    • DB-061632
    • MFCD13191603
    • SCHEMBL15264110
    • 4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde
    • MDL： MFCD13191603
    • Inchi： 1S/C11H12FNO/c12-10-4-3-9(8-14)7-11(10)13-5-1-2-6-13/h3-4,7-8H,1-2,5-6H2
    • InChI Key： MSDFLEONWSSNMO-UHFFFAOYSA-N
    • SMILES： FC1=CC=C(C=O)C=C1N1CCCC1

Computed Properties

  • Exact Mass: 193.09000
  • Monoisotopic Mass: 193.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.2±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 321.5±32.0 °C at 760 mmHg
  • Flash Point: 148.2±25.1 °C
  • PSA: 20.31000
  • LogP: 2.30340
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde Security Information

4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde Pricemore >>

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Chemenu
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